![molecular formula C8H18O2 B2382144 (2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol CAS No. 2248182-93-4](/img/structure/B2382144.png)
(2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol
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Overview
Description
(2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol, also known as PMBO, is a chiral alcohol that has gained significant attention in the scientific community due to its potential applications in various fields. PMBO is a colorless liquid that is soluble in water and organic solvents. It is a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fragrances.
Mechanism of Action
The mechanism of action of (2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol is not well understood. However, studies have shown that this compound has antioxidant properties and can scavenge free radicals. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have antioxidant properties and can scavenge free radicals. In animal studies, this compound has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
(2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in water and organic solvents, making it suitable for various experimental conditions. However, this compound has limitations, including its cost and limited availability.
Future Directions
For (2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol research include the development of new synthetic methods, investigation of the mechanism of action, and determination of potential therapeutic applications.
Synthesis Methods
(2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol can be synthesized via several methods, including the reduction of 4-methoxy-2,3,3-trimethylbutanone with sodium borohydride or lithium aluminum hydride. The reduction of 4-methoxy-2,3,3-trimethylbutanone with sodium borohydride in methanol yields this compound with a yield of 89%. Another method involves the reduction of 4-methoxy-2,3,3-trimethylbutanone with lithium aluminum hydride in diethyl ether, yielding this compound with a yield of 87%.
Scientific Research Applications
(2R)-4-Methoxy-2,3,3-trimethylbutan-1-ol has potential applications in various fields, including pharmaceuticals, agrochemicals, and fragrances. In the pharmaceutical industry, this compound is used as an intermediate in the synthesis of various drugs, including anticonvulsants, anti-inflammatory agents, and antihistamines. This compound is also used in the synthesis of agrochemicals, such as herbicides and insecticides. In the fragrance industry, this compound is used as a fragrance ingredient in various perfumes and colognes.
properties
IUPAC Name |
(2R)-4-methoxy-2,3,3-trimethylbutan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O2/c1-7(5-9)8(2,3)6-10-4/h7,9H,5-6H2,1-4H3/t7-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMWDALDSHCCEE-ZETCQYMHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C(C)(C)COC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)C(C)(C)COC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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